Cas no 25103-87-1 (POLY(1,4-BUTYLENE ADIPATE))

Poly(1,4-butylene adipate) is a biodegradable aliphatic polyester synthesized from 1,4-butanediol and adipic acid. It exhibits excellent flexibility, elongation, and processability, making it suitable for applications requiring durable yet degradable materials. The polymer demonstrates good compatibility with other polyesters, facilitating blend formulations for tailored mechanical properties. Its hydrolytic and enzymatic degradability under environmental conditions aligns with sustainability initiatives. Poly(1,4-butylene adipate) is often utilized in packaging, agricultural films, and biomedical applications due to its balanced strength and biodegradability. The material’s low melting point and thermoplastic behavior further enhance its suitability for extrusion and molding processes.

POLY(1,4-BUTYLENE ADIPATE) structure

Product Name:POLY(1,4-BUTYLENE ADIPATE)

CAS No:25103-87-1

MF:H[O(CH₂)₄O₂C(CH₂)₄CO]nCH₂CH₂CH₂CH₂OH

MW:236.26200

CID:274271

PubChem ID:32794

Update Time:2025-11-01

POLY(1,4-BUTYLENE ADIPATE) Chemical and Physical Properties

Names and Identifiers

- POLY(1,4-BUTYLENE ADIPATE)
- 1,4-BUTYLENE ADIPATE POLYMER
- POLY(1,4-BUTANEDIOL ADIPATE)
- POLY(1,4-BUTYLENE ADIPATE), DIOL END-CAPPED
- Hexanedioicacid,polymerwith1,4-butanediol
- Polybutyleneglycoladipate
- POLY(1,4-BUTYLENE ADIPATE), AVERAGE MW C A. 12,000 (GPC)
- butane-1,4-diol,hexanedioic acid
- Poly(1,4-butyleneadipate),M.W.12,00010GR
- ADIPIC ACID COPOLYMER
- BUTANEDIOL
- Poly(1,4-butylene adipate), M.W. 12,000
- Polybutyleneglycol adipate
- Hexanedioic acid,polymer with 1,4-butanediol
- 105866-32-8
- butane-1,4-diol;hexanedioic acid
- Hexanedioic acid--butane-1,4-diol (1/1)
- DTXSID70909773
- SCHEMBL208718
- RNSLCHIAOHUARI-UHFFFAOYSA-N
- 25103-87-1
- Inchi： InChI=1S/C6H10O4.C4H10O2/c7-5(8)3-1-2-4-6(9)10;5-3-1-2-4-6/h1-4H2,(H,7,8)(H,9,10);5-6H,1-4H2
- InChI Key： RNSLCHIAOHUARI-UHFFFAOYSA-N
- SMILES： C(CC(=O)O)CCC(O)=O.C(CO)CCO

Computed Properties

Exact Mass: 236.12600
Monoisotopic Mass: 236.12598835g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 16
Rotatable Bond Count: 8
Complexity: 131
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: nothing
Topological Polar Surface Area: 115Å²

Experimental Properties

Color/Form: strip
Density: 1.019 g/mL at 25 °C(lit.)
Melting Point: 56-60 °C
Boiling Point: >350 °C(lit.)
Flash Point: 113 °C
PSA: 115.06000
LogP: 0.46720
Solubility: Not available

POLY(1,4-BUTYLENE ADIPATE) Security Information

WGK Germany：3
Safety Instruction： S24/25
Safety Term：S24/25

POLY(1,4-BUTYLENE ADIPATE) Customs Data

HS CODE：39079999

POLY(1,4-BUTYLENE ADIPATE) Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
BAI LING WEI Technology Co., Ltd.	919730-10G	Poly(1,4-butylene adipate), average M.W. 12,000	25103-87-1		10G	￥ 744	2022-04-26
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	P916126-100g	Poly(1,4-butylene adipate)	25103-87-1	average Mw ~3,000	100g	￥360.00	2022-09-01
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	P916126-500g	Poly(1,4-butylene adipate)	25103-87-1	average Mw ~3,000	500g	￥1,280.00	2022-09-01
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	P909257-5g	Poly(1,4-butylene adipate)	25103-87-1	average Mw ~12,000	5g	￥850.00	2022-09-01
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	P909257-10g	Poly(1,4-butylene adipate)	25103-87-1	average Mw ~12,000	10g	￥1,669.00	2022-09-01
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	P916124-100g	Poly(1,4-butylene adipate)	25103-87-1	average Mw ~1000	100g	￥360.00	2022-09-01
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	P916124-500g	Poly(1,4-butylene adipate)	25103-87-1	average Mw ~1000	500g	￥1,280.00	2022-09-01
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	P916125-100g	Poly(1,4-butylene adipate)	25103-87-1	average Mw ~2,000	100g	￥360.00	2022-06-14
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	P916125-500g	Poly(1,4-butylene adipate)	25103-87-1	average Mw ~2,000	500g	￥1,280.00	2022-06-14
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	181501-25G	POLY(1,4-BUTYLENE ADIPATE)	25103-87-1		25g	¥1783.77	2023-12-10